6-Hydroxy-2-isopropylpyrimidin-4(3H)-one

• IUPAC Name: 4-hydroxy-2-propan-2-yl-1H-pyrimidin-6-one
• InChI: InChI=1S/C7H10N2O2/c1-4(2)7-8-5(10)3-6(11)9-7/h3-4H,1-2H3,(H2,8,9,10,11)
• InChI Key: DOZKGELCYBIBBZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NC(=CC(=O)N1)O
• Molecular Formula: C7H10N2O2
• DSSTOX Substance ID: DTXSID60350295
• Molecular Weight: 154.17 g/mol
• CAS RN: 1197-04-2

Description

The compound 6-Hydroxy-2-isopropylpyrimidin-4(3H)-one is a pyrimidinone derivative that has attracted attention due to its unique structure and potential for diverse chemical reactions and properties. Pyrimidinones are important heterocyclic compounds with a wide range of biological activities and chemical functionalities.

Synthesis Analysis

The synthesis of 6-Hydroxy-2-isopropylpyrimidin-4(3H)-one derivatives involves a straightforward methodology, utilizing a selective O-alkylation reaction followed by nucleophilic heteroaromatic substitution and acidic hydrolysis (Font, Heras, & Villalgordo, 2002). This method provides a highly molecularly diverse set of 2,6-disubstituted 3,4-dihydropyrimidin-4(3H)-ones, showcasing the compound's versatility in synthesis.

Molecular Structure Analysis

The molecular structure of 6-Hydroxy-2-isopropylpyrimidin-4(3H)-one derivatives has been examined, revealing interesting tautomeric equilibria and hydrogen bonding patterns essential for their chemical behavior and interaction with biological targets. Structural determinations are often achieved through X-ray crystallography, which provides insight into the electron density and molecular geometry of these compounds (Janković et al., 2018).

Chemical Reactions and Properties

6-Hydroxy-2-isopropylpyrimidin-4(3H)-one participates in various chemical reactions, including amidoalkylation, which can produce mono-, di-, and trisubstituted products, reflecting the compound's reactivity and potential for generating diverse chemical entities (Novakov et al., 2020). Such reactions underscore the compound's utility in synthetic organic chemistry and drug development.

Scientific Research Applications

• Tautomeric Equilibrium and Nucleoside Analogues : The study of tautomeric properties of pyrimidine analogs like 6-amino-5-benzyl-3-methylpyrazin-2-one, a compound similar to 6-Hydroxy-2-isopropylpyrimidin-4(3H)-one, is significant. These compounds can participate in nonstandard base pairs in nucleic acids, which may be beneficial in DNA and RNA polymerase systems (Voegel, von Krosigk, & Benner, 1993).

• Synthesis Methodology : Research has developed an efficient methodology for synthesizing molecularly diverse 2,6-disubstituted 3,4-dihydropyrimidin-4(3H)-ones. This methodology involves selective O-alkylation reactions and nucleophilic heteroaromatic ipsosubstitution (Font, Heras, & Villalgordo, 2002).

• Antiviral Properties : Derivatives of 3,4-dihydropyrimidin-4(3H)-ones have been synthesized and evaluated for their anti-HIV-1 activities. Among these, certain analogs exhibited potent anti-HIV-1 activity, suggesting their potential as non-nucleoside HIV-1 reverse transcriptase inhibitors (Khalifa & Al-Omar, 2014).

• Antioxidant Properties : 6-Amino-5-hydroxy-2,3-dimethylpyrimidin-4(3H)-one, another similar compound, has been found to inhibit free radical oxidation effectively, demonstrating its potential as an antioxidant (Grabovskiy, Grabovskaya, Antipin, & Kabal’nova, 2019).

• Metal Complexation : Hydroxypyrimidinone derivatives have been investigated for their complexation properties with metal ions. These compounds can be immobilized on sepharose for sequestering metals, indicating their environmental applications (Esteves, Cachudo, Chaves, & Santos, 2005).